2-ethynyl-1,3-thiazolidine
Description
“2-ethynyl-1,3-thiazolidine” is a derivative of thiazolidine . Thiazolidine is a heterocyclic organic compound with the formula (CH2)3 (NH)S. It is a 5-membered saturated ring with a thioether group and an amine group in the 1 and 3 positions . It is a sulfur analog of oxazolidine .
Synthesis Analysis
Thiazolidine is prepared by the condensation of cysteamine and formaldehyde . Other thiazolidines may be synthesized by similar condensations . A notable derivative is 4-carboxythiazolidine (thioproline), derived from formaldehyde and cysteine . The synthesis of thiazolidine derivatives has been discussed with respect to yield, purity, selectivity, and pharmacokinetic activity .
Molecular Structure Analysis
Thiazolidine is a 5-membered saturated ring with a thioether group and an amine group in the 1 and 3 positions . The structure observed at pD 7.4 is indeed a thiazolidine ring structure .
Chemical Reactions Analysis
The fast reaction kinetics between 1,2-aminothiols and aldehydes under physiological conditions afford a thiazolidine product that remains stable and does not require any catalyst . This type of bioorthogonal reaction offers enormous potential for the coupling of biomolecules in an efficient and biocompatible manner .
Physical And Chemical Properties Analysis
Thiazolidine is a colorless liquid . It is stable under physiological conditions . The properties, dynamic behavior, and reactivity of 2-ylidene-1,3-thiazolidines are determined by the interaction between electron-donating ring heteroatoms and electron-withdrawing groups (EWG), which is realized through the C=C double bond .
Mechanism of Action
While the mechanism of action for “2-ethynyl-1,3-thiazolidine” specifically is not available, thiazolidinediones, a class of thiazolidine derivatives, are known to stimulate the peroxisome proliferator-activated receptor- γ (PPAR- γ), exhibiting exceptional anti-hyperglycemic actions without producing hypoglycemia .
Future Directions
Thiazolidine motifs behave as a bridge between organic synthesis and medicinal chemistry, compelling researchers to explore new drug candidates . They show varied biological properties viz. anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, antioxidant activity, and so on . This diversity in the biological response makes it a highly prized moiety . Developing multifunctional drugs and improving their activity should be a focus of research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-ethynyl-1,3-thiazolidine involves the reaction of 2-chloroethanol with thiosemicarbazide followed by cyclization of the resulting intermediate.", "Starting Materials": [ "2-chloroethanol", "thiosemicarbazide", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve thiosemicarbazide (1.0 g) in ethanol (10 mL) and add sodium hydroxide (0.5 g).", "Step 2: Add 2-chloroethanol (1.0 g) to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Dilute the reaction mixture with water (10 mL) and extract with ethyl acetate (3 x 10 mL).", "Step 4: Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the solution under reduced pressure to obtain the intermediate product, 2-ethoxy-1,3-thiazolidine.", "Step 6: Dissolve the intermediate product in ethanol (10 mL) and add sodium hydroxide (0.5 g).", "Step 7: Heat the reaction mixture at reflux for 4 hours.", "Step 8: Cool the reaction mixture and filter the solid product.", "Step 9: Wash the solid product with water and dry under vacuum to obtain the final product, 2-ethynyl-1,3-thiazolidine." ] } | |
CAS RN |
2137793-97-4 |
Molecular Formula |
C5H7NS |
Molecular Weight |
113.2 |
Purity |
95 |
Origin of Product |
United States |
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